2-cyclopropanecarbonyl-4-methylpyridine
Overview
Description
2-Cyclopropanecarbonyl-4-methylpyridine, also known as 2-CMP, is a type of cyclopropanecarboxylic acid, an aromatic heterocyclic compound with the molecular formula C7H9NO. It is a colorless, crystalline solid with a strong odor and is soluble in most organic solvents. 2-CMP is a versatile molecule that has found applications in a wide range of scientific fields, including organic synthesis, materials science, and biochemistry.
Mechanism of Action
The mechanism of action of 2-cyclopropanecarbonyl-4-methylpyridine is not well understood. However, it is believed to be involved in several biochemical and physiological processes. It has been shown to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins. In addition, it has been shown to act as an inhibitor of the enzyme xanthine oxidase, which is involved in the production of uric acid. Furthermore, this compound has been shown to act as an inhibitor of the enzyme lipoxygenase, which is involved in the production of leukotrienes.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation, inhibit platelet aggregation, and inhibit the production of prostaglandins. In addition, it has been shown to reduce the production of uric acid and leukotrienes. Furthermore, this compound has been shown to reduce the activity of the enzyme cyclooxygenase-2, which is involved in the production of prostaglandins. Finally, this compound has been shown to reduce oxidative stress, which is believed to be involved in the development of several diseases, including cancer and heart disease.
Advantages and Limitations for Lab Experiments
The use of 2-cyclopropanecarbonyl-4-methylpyridine in laboratory experiments has several advantages. First, it is a relatively inexpensive and readily available compound. Second, it is a versatile molecule that can be used in a wide range of experiments. Third, it is a relatively stable compound and is not prone to decomposition or degradation. Finally, it is a relatively safe compound and is not toxic or hazardous to humans.
The use of this compound in laboratory experiments also has several limitations. First, it is a relatively small molecule and is not suitable for use in large-scale experiments. Second, it is a relatively reactive compound and is prone to decomposition or degradation in the presence of certain chemicals or solvents. Finally, it is a relatively unstable compound and is prone to decomposition or degradation at higher temperatures.
Future Directions
There are a number of potential future directions for the use of 2-cyclopropanecarbonyl-4-methylpyridine in scientific research. First, it could be used to study the structure and function of enzymes involved in the production of prostaglandins and other bioactive compounds. Second, it could be used as a tool for studying the kinetics and thermodynamics of cyclopropanecarboxylic acid reactions. Third, it could be used in the synthesis of novel organometallic complexes. Fourth, it could be used in the synthesis of polymers and other materials. Finally, it could be used as a starting material in the synthesis of novel drugs and other therapeutic agents.
Synthesis Methods
The synthesis of 2-cyclopropanecarbonyl-4-methylpyridine is typically achieved through a two-step process. The first step involves the condensation of cyclopropanecarboxylic anhydride with 4-methylpyridine. This reaction is typically carried out in a solvent such as acetonitrile at temperatures ranging from 80-100°C. The second step involves the hydrolysis of the resulting cyclopropanecarboxylic acid to yield this compound. This reaction is typically carried out in an alkaline medium such as sodium hydroxide or sodium carbonate at temperatures ranging from 30-50°C.
Scientific Research Applications
2-cyclopropanecarbonyl-4-methylpyridine has found a wide range of applications in scientific research. It has been used as a starting material in organic synthesis, as a catalyst in the synthesis of polymers, and as a ligand in the synthesis of organometallic complexes. In addition, it has been used as a model compound for studying the reactivity of cyclopropanecarboxylic acids and as a tool for studying the kinetics and thermodynamics of cyclopropanecarboxylic acid reactions. Furthermore, this compound has been used in the field of biochemistry to study the structure and function of enzymes, as well as to study the catalytic mechanisms of enzymatic reactions.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-cyclopropanecarbonyl-4-methylpyridine involves the reaction of 2-cyclopropanecarbonylpyridine with methylmagnesium bromide followed by acidification to yield the desired product.", "Starting Materials": [ "2-cyclopropanecarbonylpyridine", "methylmagnesium bromide", "diethyl ether", "hydrochloric acid", "sodium chloride", "water" ], "Reaction": [ "Add 2-cyclopropanecarbonylpyridine (1.0 equiv) to a dry round-bottom flask equipped with a magnetic stir bar.", "Add diethyl ether (10 mL) to the flask and stir the mixture at room temperature for 10 minutes.", "Slowly add methylmagnesium bromide (1.2 equiv) to the flask while stirring the mixture.", "Heat the reaction mixture to reflux for 2 hours.", "Allow the reaction mixture to cool to room temperature and then add hydrochloric acid (1.0 M, 10 mL) dropwise while stirring the mixture.", "Add sodium chloride (10 g) to the mixture and stir for 10 minutes.", "Extract the organic layer with diethyl ether (3 x 10 mL).", "Combine the organic layers and wash with water (10 mL).", "Dry the organic layer over anhydrous sodium sulfate and filter the solution.", "Concentrate the solution under reduced pressure to yield the crude product.", "Purify the crude product by column chromatography using a silica gel column and eluting with a mixture of hexane and ethyl acetate (9:1) to yield the desired product as a yellow solid." ] } | |
CAS RN |
1343355-28-1 |
Molecular Formula |
C10H11NO |
Molecular Weight |
161.2 |
Purity |
95 |
Origin of Product |
United States |
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